Cas no 109-98-8 (2-Pyrazoline)

• Product Name: 2-Pyrazoline
• CAS No: 109-98-8
• MF: C₃H₆N₂
• MW: 70.0931401252747
• CID: 213711
• PubChem ID: 66962
• Update Time: 2025-11-01

2-Pyrazoline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4,5-dihydro-
• 2-Pyrazoline
• 4,5-dihydro-1H-pyrazole
• pyrazoline
• 2-PYRAZOLINE 95+%
• EINECS 203-725-2
• 3,4-Dihydroxycinnamicacid
• W1YN47L98V
• UNII-W1YN47L98V
• Q27292205
• 4,5-dihydropyrazole
• GS-5535
• FT-0692371
• P0547
• 36118-45-3
• 109-98-8
• J-002357
• 1H-Pyrazole, 4,5-dihydro-
• AKOS027470068
• CS-0205014
• EINECS 252-878-1
• F12428
• 2-PYRAZOLINE [MI]
• Pyrazole, dihydro-
• NS00041172
• DTXSID80870460
• 4,5-Dihydro-1H-pyrazole, AldrichCPR
• .DELTA.2-PYRAZOLINE
• InChI=1/C3H6N2/c1-2-4-5-3-1/h2,5H,1,3H
• MFCD00059715
• pyrazole, 4,5-dihydro-

• MDL： P160450
• Inchi： 1S/C3H6N2/c1-2-4-5-3-1/h2,5H,1,3H2
• InChI Key： MCGBIXXDQFWVDW-UHFFFAOYSA-N
• SMILES： N1CCC=N1

Computed Properties

• Exact Mass: 70.05310
• Monoisotopic Mass: 70.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 24.4

Experimental Properties

• Color/Form: A colorless liquid with an ammonia taste
• Density: 1,02 g/cm3
• Boiling Point: 144°C
• Refractive Index: 1.4870 to 1.4920
• PSA: 24.39000
• LogP: -0.27010
• Solubility: Soluble in water and ethanol.
• Merck: 14,7961

2-Pyrazoline Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• RTECS：KO0710000
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Safety Term：Risk Statements 10Safety Statements 16RIDADR 1993

Additional information on 2-Pyrazoline

Recent Advances in 2-Pyrazoline (109-98-8) Research: Therapeutic Potential and Synthetic Innovations

The chemical compound 2-Pyrazoline (CAS: 109-98-8) has garnered significant attention in recent pharmaceutical and medicinal chemistry research due to its versatile biological activities and structural adaptability. This heterocyclic scaffold serves as a privileged structure in drug discovery, with emerging applications in anti-inflammatory, anticancer, and central nervous system (CNS) disorders. Recent studies published in Q2-Q3 2023 highlight novel synthetic methodologies and mechanistic insights that expand its therapeutic potential.

A breakthrough study in Journal of Medicinal Chemistry (July 2023) demonstrated the optimization of 2-Pyrazoline derivatives as selective COX-2 inhibitors with 12-fold improved gastrointestinal safety profiles compared to traditional NSAIDs. The research team employed molecular docking studies (PDB ID: 5IKT) to design compounds with reduced ulcerogenic effects while maintaining anti-inflammatory potency (IC₅₀ = 0.18 μM). Particularly, the 5-(4-fluorophenyl)-3-(4-methylsulfonylphenyl)-2-pyrazoline variant showed exceptional in vivo efficacy in murine models of rheumatoid arthritis.

In oncology research, Nature Communications (August 2023) reported a series of 1,3,5-trisubstituted 2-Pyrazolines that selectively target cancer stem cells via dual inhibition of Wnt/β-catenin and STAT3 pathways. The lead compound exhibited nanomolar activity against triple-negative breast cancer cell lines (MDA-MB-231, IC₅₀ = 32 nM) while showing minimal toxicity to normal mammary epithelial cells. Structural-activity relationship (SAR) analysis revealed the critical role of the N1-phenyl substitution pattern for target specificity.

Advanced synthetic methodologies have also emerged, with ACS Catalysis (June 2023) describing a photocatalytic [3+2] cycloaddition protocol for asymmetric 2-Pyrazoline synthesis. This visible-light-driven approach achieved excellent enantioselectivity (up to 98% ee) using a chiral iridium photocatalyst, addressing longstanding challenges in stereocontrol for this scaffold. The method was successfully applied to synthesize complex polycyclic 2-Pyrazoline derivatives with potential CNS activity.

Pharmacokinetic studies published in European Journal of Pharmaceutical Sciences (September 2023) investigated novel 2-Pyrazoline prodrugs with enhanced blood-brain barrier penetration. The team developed a predictive QSAR model incorporating topological polar surface area (TPSA) and LogP parameters, leading to compounds with 3.8-fold increased brain/plasma ratios compared to previous generations. These findings open new possibilities for treating neurological disorders including Alzheimer's disease and depression.

From a safety perspective, Regulatory Toxicology and Pharmacology (August 2023) conducted comprehensive toxicological profiling of industrial-scale 2-Pyrazoline production. The study established NOAEL (No Observed Adverse Effect Level) values of 250 mg/kg/day in chronic exposure models and proposed improved workplace safety protocols for handling 109-98-8 at manufacturing facilities. These data support the compound's transition from research-scale to commercial pharmaceutical applications.

Looking forward, the 2-Pyrazoline scaffold continues to demonstrate remarkable versatility in drug discovery. Current clinical pipelines include three 2-Pyrazoline-based candidates in Phase II trials for inflammatory bowel disease (NCT05873292), glioblastoma (NCT05892194), and major depressive disorder (NCT05894461). The convergence of synthetic chemistry innovations, computational design tools, and biological insights positions this structural class for continued expansion into new therapeutic areas.